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This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on minimizing the impact of glycerol viscosity in

automated liquid handling systems. Find troubleshooting advice and answers to frequently

asked questions to ensure accuracy and precision in your experiments.

Frequently Asked Questions (FAQs)
Q1: Why is glycerol challenging for automated liquid handlers?

Glycerol's high viscosity presents several challenges for automated liquid handling systems.[1]

[2] Its resistance to flow can lead to inaccurate and imprecise aspiration and dispensing, the

introduction of air bubbles, and sample loss due to liquid clinging to pipette tips.[3] The physics

of moving viscous liquids like glycerol through narrow pipette tips makes accurate manual

pipetting nearly impossible, necessitating the use of automated systems with optimized

parameters.[1][2]

Q2: What is the maximum glycerol concentration my automated liquid handler can manage?

This is dependent on the specific liquid handler model and its technology (e.g., air

displacement vs. positive displacement). While standard air-displacement pipettes struggle with

liquids having viscosities greater than 100 cP, optimized protocols have shown success with

viscosities as high as 1275 cP, achieving transfer errors within 5%. Always consult your
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instrument's specifications and perform validation experiments for your specific glycerol

concentration.

Q3: How does temperature affect handling viscous glycerol solutions?

Temperature plays a crucial role in the viscosity of glycerol solutions. Increasing the

temperature will decrease the viscosity, which can allow for faster aspiration and dispensing

speeds, potentially reducing protocol run times. Conversely, lower temperatures, often required

for applications like PCR and qPCR, will increase viscosity, necessitating slower flow rates. It is

important to allow liquids to equilibrate to a stable, controlled room temperature before handling

to ensure consistency.

Q4: What is reverse pipetting and when should I use it for glycerol solutions?

Reverse pipetting is a technique where a volume of liquid larger than the target volume is

aspirated into the pipette tip, followed by the dispensing of the desired volume. This method is

particularly beneficial for viscous liquids as it helps to prevent the formation of air bubbles and

can improve accuracy. The excess liquid remaining in the tip is then discarded.

Q5: Are there specific pipette tips that are better for handling glycerol?

While standard tips can be used with optimized parameters, some manufacturers offer wide-

bore or low-retention tips. Wide-bore tips can reduce the shear forces on the liquid, easing

aspiration and dispensing. Low-retention tips have a hydrophobic inner surface that minimizes

the amount of residual liquid that clings to the tip wall, reducing sample waste and improving

accuracy.

Troubleshooting Guides
Issue 1: Inaccurate and Inconsistent Dispense Volumes
Symptoms:

High coefficient of variation (CV) in replicate data.

Visual discrepancies in well volumes across a microplate.

Possible Causes & Solutions:
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Cause Solution

Incorrect Liquid Class Parameters

Aspiration and dispense speeds are too high for

the glycerol concentration. Reduce the flow

rates significantly. Implement delays after

aspiration and dispense to allow the viscous

liquid to fully move.

Air Bubbles in Tip

Air bubbles displace the liquid, leading to

inaccurate volumes. Use reverse pipetting to

minimize bubble formation. Ensure the pipette

tip is immersed to a sufficient and consistent

depth during aspiration.

Liquid Clinging to Tip Exterior

Excess liquid on the outside of the tip can be

carried over and dispensed. Perform a tip touch

on the wall of the source vessel after aspiration.

Improper Pipette Calibration

The pipette is not calibrated for the specific

viscosity of the glycerol solution. Perform a

gravimetric calibration using the actual glycerol

solution to be dispensed.

Issue 2: Dripping Tips During Transfers
Symptoms:

Droplets forming at the end of the pipette tip after aspiration.

Visible liquid trails or spots on the instrument deck or in unintended wells.

Possible Causes & Solutions:
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Cause Solution

High Vapor Pressure (for volatile glycerol

mixtures)

If glycerol is mixed with a volatile solvent like

ethanol, the increased vapor pressure can

cause dripping. Add an air gap after aspiration

to act as a buffer.

Poor Tip Seal

The pipette tip is not properly seated on the

pipetting head, causing a slow leak. Ensure tips

are correctly loaded and sealed.

Static Electricity

Static charges can cause small droplets to cling

to the tip and then fall off unexpectedly. Use an

anti-static device if this is a persistent issue in

your lab environment.

Vibrations

Excessive vibration in the liquid handler or its

environment can dislodge droplets. Ensure the

instrument is on a stable, vibration-dampened

surface.

Issue 3: Air Bubbles When Aspirating Glycerol
Symptoms:

Visible air bubbles are aspirated along with the glycerol solution.

Foaming of the reagent in the source vessel.

Possible Causes & Solutions:
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Cause Solution

Aspiration Speed Too High

The rapid pressure change causes cavitation

and air to be drawn in. Decrease the aspiration

speed to allow for slow, smooth filling of the tip.

Insufficient Tip Immersion

The tip is too close to the surface of the liquid,

causing a vortex and aspiration of air. Ensure

the tip is submerged to an appropriate depth

below the meniscus.

Foaming Reagents

Some solutions containing surfactants are prone

to foaming. Use a slow aspiration speed and

consider programming the tip to aspirate from

below the liquid surface to avoid disturbing the

top layer.

Experimental Protocols
Gravimetric Calibration for Viscous Liquids
This protocol describes how to perform a gravimetric test to validate and calibrate the dispense

volume of an automated liquid handler for a specific glycerol solution.

Materials:

Analytical balance with a draft shield (readability of at least 0.01 mg).

Weighing vessel (e.g., a small beaker or microcentrifuge tube).

Your specific glycerol solution.

Thermometer and hygrometer.

Automated liquid handler and appropriate tips.

Methodology:
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Environment Equilibration: Place the liquid handler, tips, glycerol solution, and analytical

balance in the same room for at least 2 hours to allow them to reach thermal equilibrium.

Record the ambient temperature, water (solution) temperature, and humidity.

Balance Setup: Place the weighing vessel on the analytical balance and tare it.

Liquid Handler Programming: Program the liquid handler to aspirate the target volume of the

glycerol solution and dispense it into the weighing vessel on the balance.

Use optimized liquid class parameters (slow speeds, delays).

Pre-wetting: Before the first measurement, pre-wet the pipette tip by aspirating and

dispensing the glycerol solution back into the source vessel five times. This helps to

equilibrate the humidity inside the tip.

Dispense and Weigh: Execute the dispensing protocol. Dispense the liquid into the tared

weighing vessel.

Record Mass: Record the mass displayed by the balance.

Repeat: Repeat the process at least 10 times for statistical significance.

Calculate Volume: Convert the mass measurements to volume using the density of your

specific glycerol solution at the recorded temperature. The formula is: Volume (V) = Mass

(m) / Density (ρ).

Assess Accuracy and Precision:

Accuracy: Calculate the percentage error between the mean calculated volume and the

target volume.

Precision: Calculate the coefficient of variation (CV%) of your measurements.

Visualizations
Troubleshooting Workflow for Inaccurate Dispensing
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This diagram outlines a logical workflow for troubleshooting inaccurate dispensing volumes

when working with viscous liquids like glycerol.

Troubleshooting Inaccurate Dispensing

Inaccurate Dispense Volume Detected

Review Liquid Class Settings

Are Aspiration/Dispense Speeds Slow?

Decrease Speeds & Add Delays

No

Check for Air Bubbles

Yes

Are Bubbles Present?

Implement Reverse Pipetting

Yes

Perform Gravimetric Calibration

No

Issue Resolved
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Click to download full resolution via product page

Caption: A step-by-step guide to diagnosing and resolving inaccurate dispensing.

Key Parameter Relationships in Viscous Liquid Handling
This diagram illustrates the relationships between key parameters that must be optimized for

successful automated handling of viscous solutions.

Parameter Interdependencies

Glycerol Concentration
(Viscosity)

Aspiration & Dispense Speed

inversely affects

Pipetting Technique
(e.g., Reverse Pipetting, Tip Touch)

necessitates

Dispensing Accuracy
& Precision

directly affects improves

Temperature

inversely affects
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Caption: Interplay of factors affecting viscous liquid handling accuracy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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